Cas no 827037-20-7 (Benzonitrile, 3-(3,5-dioxo-1,2,4-triazolidin-4-yl)-)

• Product Name: Benzonitrile, 3-(3,5-dioxo-1,2,4-triazolidin-4-yl)-
• CAS No: 827037-20-7
• MF: C₉H₆N₄O₂
• MW: 202.169540882111
• CID: 686059
• PubChem ID: 71417733
• Update Time: 2025-04-19

Benzonitrile, 3-(3,5-dioxo-1,2,4-triazolidin-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-(3,5-dioxo-1,2,4-triazolidin-4-yl)-
• 3-(3,5-dioxo-1,2,4-triazolidin-4-yl)benzonitrile
• 827037-20-7
• DTXSID30837068

• Inchi： 1S/C9H6N4O2/c10-5-6-2-1-3-7(4-6)13-8(14)11-12-9(13)15/h1-4H,(H,11,14)(H,12,15)
• InChI Key： ZXGKTWHPPGIBRC-UHFFFAOYSA-N
• SMILES： O=C1NNC(N1C1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 202.04907545g/mol
• Monoisotopic Mass: 202.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 85.2Ų